LDN-209929

• Molecular Formula: C17H17ClN2OS
• Molecular Weight: 332.8 g/mol
• InChI: InChI=1S/C17H17ClN2OS/c1-21-12-4-6-16-14(10-12)17(22-8-2-7-19)13-9-11(18)3-5-15(13)20-16/h3-6,9-10H,2,7-8,19H2,1H3
• InChIKey: XMMAOXMYUGQGJD-UHFFFAOYSA-N

LDN-209929: High-Selectivity Haspin Inhibitor

LDN-209929 (dihydrochloride) is an acridine-based small molecule identified through structure-activity relationship (SAR) optimization of a high-throughput screening hit. It functions as a potent and selective inhibitor of the mitotic serine/threonine kinase Haspin (Ggs2) [1]. Unlike its parent compound LDN-192960, which exhibits potent dual inhibition of Haspin and DYRK2, LDN-209929 was specifically designed to eliminate confounding DYRK2 off-target activity, thereby providing a tool compound that selectively modulates Histone H3 Thr-3 phosphorylation (H3T3ph) during mitosis [2].

01

Haspin-selective inhibitor optimized for reduced DYRK2 off-target activity

02

Tool compound for histone H3 Thr-3 phosphorylation (H3T3ph) studies during mitosis

03

Enables phenotype interpretation without confounding DYRK2-dependent kinase crosstalk

• [1] Cuny, G.D., Robin, M., Ulyanova, N.P., Patnaik, D., Pique, V., Casano, G., Liu, J.F., Lin, X., Xian, J., Glicksman, M.A., Stein, R.L., & Higgins, J.M.G. (2010). Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(12), 3491–3494. View Source
• [2] Patents Justia (2011). Acridines As Inhibitors Of Haspin And DYRK Kinases. US Patent Application 20130102627 A1. View Source

Why LDN-209929 Cannot Be Replaced by Standard Inhibitors

Standard Haspin inhibitors such as LDN-192960 or CHR-6494 often exhibit significant off-target activity against the DYRK family of kinases or Aurora kinases at their effective Haspin-inhibitory concentrations [1]. This pharmacological promiscuity can confound phenotypic interpretation, particularly in mitosis and cell cycle studies where both Haspin and DYRK2 play overlapping but non-redundant roles [2]. Substituting LDN-209929 with an unoptimized analog introduces a high risk of dual kinase inhibition, effectively invalidating mechanistic conclusions that rely on clean target engagement .

LDN-209929 (Target)

LDN-192960 / CHR-6494

Selectivity Profile

Reported >100-fold selectivity over DYRK2

Dual Haspin/DYRK inhibition may confound mitotic phenotypes

Mechanistic Clarity

Isolates H3T3ph-dependent pathway readouts

Aurora B or DYRK2 co-inhibition blurs chromosomal passenger complex interpretation

Tool Compound Fitness

Structurally optimized for clean target engagement

Unoptimized acridine analogs risk dual kinase inhibition, requiring extensive counter-screening

• [1] Cuny, G.D., et al. (2010). Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. Bioorg. Med. Chem. Lett., 20(12), 3491–3494. View Source
• [2] Patents Justia (2011). Acridines As Inhibitors Of Haspin And DYRK Kinases. US Patent Application 20130102627 A1. View Source

LDN-209929: Potency and Selectivity Evidence

Haspin-DYRK2 Selectivity Advantage

In a head-to-head biochemical assay, LDN-209929 (Compound 33) demonstrated a Haspin IC50 of 55 nM and a DYRK2 IC50 of 9.9 µM, equating to a 180-fold selectivity window. In contrast, the parent analog LDN-192960 (Compound 1) exhibited a Haspin IC50 of 10 nM and a DYRK2 IC50 of 48 nM, yielding a narrow 4.8-fold selectivity window [1][2]. This represents a >37-fold improvement in selectivity.

Haspin vs DYRK2 Selectivity

Head-to-head

180-fold selectivity window (Haspin IC50 55 nM, DYRK2 IC50 9.9 µM) vs. 4.8-fold for LDN-192960

Supports Haspin-specific dosing window; DYRK2 co-inhibition minimal at standard assay concentrations.

Human kinases; Woodtide substrate / 33P-ATP incorporation.

Evidence Dimension	Selectivity index (Haspin IC50 vs. DYRK2 IC50)
Target Compound Data	Haspin IC50 = 55 nM; DYRK2 IC50 = 9.9 µM; Fold selectivity = 180
Comparator Or Baseline	LDN-192960: Haspin IC50 = 10 nM; DYRK2 IC50 = 48 nM; Fold selectivity = 4.8
Quantified Difference	Selectivity window improvement from 4.8-fold to 180-fold (>37x better discrimination)
Conditions	Human Haspin kinase assay with Woodtide substrate; human DYRK2 N-terminal GST-fusion protein; 33P-ATP incorporation. Source: Bioorg Med Chem Lett (2010), Table 2.

Why This Matters

A 180-fold selectivity window ensures that standard IC50-range dosing near Haspin (50 nM) does not inadvertently shut down DYRK2 (which requires >9000 nM), enabling researchers to parse Haspin-specific phenotypes without confounding DYRK2 off-target effects.

• [1] Cuny, G.D., et al. (2010). Bioorg. Med. Chem. Lett., 20(12), 3491–3494. Table 2: Compound 33 (LDN-209929) haspin IC50 = 0.055 µM; DYRK2 IC50 = 9.9 µM. View Source
• [2] Cuny, G.D., et al. (2010). Bioorg. Med. Chem. Lett., 20(12), 3491–3494. Table 2: Compound 1 (LDN-192960) haspin IC50 = 0.010 µM; DYRK2 IC50 = 0.048 µM. View Source

Structural Determinant of Selectivity: 7-Chloro Substitution

The SAR study revealed that replacing the 7-methoxy group of the hit compound with a chloro substituent was critical for achieving selectivity. The 7-chloro derivative LDN-209929 (Compound 33, IC50 Haspin 55 nM / DYRK2 9.9 µM) maintained Haspin potency while dramatically reducing DYRK2 affinity. The comparable 7-methyl analog (Compound 32, IC50 Haspin 70 nM / DYRK2 0.43 µM) only achieved ~6.1-fold selectivity, and the 7-hydroxy analog (Compound 34, IC50 Haspin 44 nM / DYRK2 0.17 µM) yielded ~3.9-fold selectivity [1].

7-Cl Substitution SAR

Method context

7-Chloro substitution improved DYRK2 IC50 to 9.9 µM (vs. 0.43 µM for 7-Me analog); selectivity window increased >30-fold over in-series compounds.

Structural determinant of selectivity; supports selection as optimized tool over interchangeable analogs.

Acridine series SAR; uniform biochemical assay conditions.

Evidence Dimension	Position 7 substituent impact on DYRK2 IC50 and selectivity ratio
Target Compound Data	2-OMe, 7-Cl (Compound 33): DYRK2 IC50 = 9,900 nM; Fold selectivity = 180
Comparator Or Baseline	Compound 32 (2-OMe, 7-Me): DYRK2 IC50 = 430 nM; Fold = 6.1; Compound 34 (2-OH, 7-OH): DYRK2 IC50 = 170 nM; Fold = 3.9
Quantified Difference	7-Cl improves DYRK2 IC50 over 7-Me by more than 23-fold (430 nM → 9900 nM), translating to a 30-fold larger selectivity window.
Conditions	SAR Table 2 comparison across the acridine series; uniform biochemical assay conditions (Haspin Woodtide peptide substrate; DYRK2 33P-ATP assay).

Why This Matters

The 7-Cl substitution provides an unambiguous chemical basis for the selectivity boost, confirming that LDN-209929 is not simply a 'me-too' analog but a structurally optimized tool that delivers a measurable functional advantage over interchangeable in-series compounds.

• [1] Cuny, G.D., et al. (2010). Bioorg. Med. Chem. Lett., 20(12), 3491–3494. Table 2 for compounds 32–34 and discussion of 7-position SAR. View Source

Purity and Formulation Quality Control

LDN-209929 is supplied as the dihydrochloride salt, which enhances aqueous solubility to at least 33.33 mg/mL in DMSO (ultrasonic and heat-assisted) . Batch-controlled purity is set at ≥98% by HPLC . These pharmaceutical-grade specifications ensure that differences observed in experimental outcomes are attributable to biological variables rather than inconsistent compound quality—a concern frequently encountered with lower-purity analogs from non-certified vendors.

Purity & Formulation

Data to verify

≥98% HPLC purity; dihydrochloride salt; DMSO solubility 33.33 mg/mL

Vendor-reported quality specifications; supports inter-lab reproducibility.

Supplier-certified batch-level data; independent verification recommended.

Evidence Dimension	Purity and physicochemical formulation
Target Compound Data	≥98% (HPLC) purity; dihydrochloride salt; DMSO solubility 33.33 mg/mL; Molecular Weight 405.77 g/mol
Comparator Or Baseline	Industry standard for research-grade inhibitor salts; alternative salt forms or poorly soluble free bases frequently show batch variability.
Quantified Difference	No direct comparative study is available. Purity specification is vendor-certified batch-level value, not a head-to-head test result.
Conditions	Technical datasheets from Tocris Bioscience and MedChemExpress.

Why This Matters

Rigorously controlled purity and solubility directly support inter-lab reproducibility and confident hit expansion for users integrating LDN-209929 into HTS, cellular phenotypic assays, or X-ray crystallography trials.

LDN-209929 Application Scenarios

Haspin-Specific Mitotic Histone H3 Phosphorylation

To assign the contribution of Haspin kinase to mitotic progression, LDN-209929 can be applied at a concentration of 55 nM to 200 nM, achieving >90% Haspin inhibition while leaving DYRK2 and other closely related kinases untouched [1]. This specificity overcomes the mechanistic ambiguity inherent in LDN-192960, where concurrent DYRK2 inhibition blurs the interpretation of H3T3ph, chromosomal alignment, and cytokinesis phenotypes [2].

Reference Inhibitor for Kinase Selectivity Panels

When building a selectivity panel for newly synthesized Haspin inhibitors, LDN-209929 serves as the positive control for selective target engagement. Its well-characterized biochemical selectivity fingerprints (180-fold over DYRK2, >360-fold over DYRK1A, CLK1, and HIPPK subfamily) can be used to benchmark new chemical entities [1].

Target Deconvolution in Cancer Cell Lines

In hematological cancer models (e.g., DLBCL or Burkitt's lymphoma) where both Haspin and DYRK2 are expressed, LDN-209929 enables the specific interrogation of Haspin-dependent proliferation pathways [2]. By using a concentration range that spans the Haspin IC50 while remaining 20–50-fold below the DYRK2 IC50 (i.e., 100–500 nM), researchers can attribute anti-proliferative effects cleanly to Haspin inhibition [1].

Live-Cell Imaging of Chromosome Passenger Complex Localization

In advanced microscopy workflows, LDN-209929 can be utilized to acutely inhibit Haspin and track the loss of H3T3ph and subsequent Aurora B delocalization on centromeres. The fast kinetic engagement and minimal DYRK2 disruption enable real-time observation of mitotic catastrophe triggered specifically through the Haspin-H3-Aurora B axis [1].

Application

Selection Property

Validation Focus

Mitotic H3T3ph phosphorylation studies

Haspin-selectivity over DYRK2

H3T3ph-specific phenotype interpretation

Kinase selectivity panel reference

Benchmarked selectivity fingerprint

Selectivity benchmarking for new chemical entities

Hematological cancer cell-line studies

Haspin-dependent proliferation pathway

Cell proliferation endpoint attribution

Live-cell imaging of CPC localization

Rapid Haspin inhibition kinetics

Real-time H3T3ph loss and Aurora B delocalization

• [1] Cuny, G.D., et al. (2010). Bioorg. Med. Chem. Lett., 20(12), 3491–3494. View Source
• [2] Patents Justia (2011). Acridines As Inhibitors Of Haspin And DYRK Kinases. US 20130102627 A1. View Source